1-Bromo-4-methyltridec-3-ene

• Molecular Formula: C14H27Br
• Molecular Weight: 275.27 g/mol
• IUPAC Name: 1-bromo-4-methyltridec-3-ene
• InChI: InChI=1S/C14H27Br/c1-3-4-5-6-7-8-9-11-14(2)12-10-13-15/h12H,3-11,13H2,1-2H3
• InChI Key: OPXNIXJMWVOMKD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC(=CCCBr)C

Description

1-Bromo-4-methyltridec-3-ene (CAS No. 74088-20-3) is a brominated alkene with a 13-carbon backbone, a methyl substituent at position 4, and a double bond at position 3. Its molecular formula is C₁₃H₂₃Br, and its structure includes stereochemical specificity (4Z configuration) . This compound is primarily utilized in organic synthesis as an alkylating agent or intermediate for constructing complex molecules, though detailed toxicological and physicochemical data remain sparse in published literature.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1-Bromo-4-methyltridec-3-ene with other brominated compounds from the evidence and general chemical databases:

Compound Name	Molecular Formula	Key Features	Reactivity/Applications	Safety Considerations
This compound	C₁₃H₂₃Br	Long-chain alkene with methyl branch	Likely undergoes electrophilic addition or elimination; used in alkylation	Limited toxicological data available
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	Aromatic bromomethyl-aldehyde hybrid	Reacts in nucleophilic substitutions; used in pharmaceutical intermediates	Toxicological properties not fully studied; requires stringent first-aid protocols
1-Bromo-3-methoxypropane	C₄H₉BrO	Short-chain ether-bromide hybrid	Participates in SN2 reactions; solvent or intermediate in drug synthesis	Higher volatility; inhalation risks
2-Bromopyridine	C₅H₄BrN	Aromatic heterocyclic bromide	Undergoes Suzuki coupling; common in agrochemicals	Corrosive; requires PPE for handling